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Compound of Interest

3-iodo-6-methoxy-2-
Compound Name:

methylpyridine
CAS No.: 1092978-55-6
Cat. No.: B6228821

Get Quote

Executive Summary & Chemical Identity

3-iodo-6-methoxy-2-methylpyridine is a high-value halogenated heterocyclic building block,
primarily utilized in palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura,
Sonogashira, Buchwald-Hartwig). Its structural utility stems from the orthogonal reactivity of the
C-I bond (highly reactive) versus the pyridine core.

However, this utility introduces specific stability challenges. The C-I bond is prone to homolytic
cleavage under UV/visible light, and the electron-rich methoxy-pyridine system can degrade if
exposed to atmospheric oxygen over prolonged periods.
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Property Data

CAS Number 1092978-55-6

IUPAC Name 3-iodo-6-methoxy-2-methylpyridine
SMILES COclccc(h)e(C)nl

Molecular Weight 249.05 g/mol

_ Low-Melting Solid or Liquid (Dependent on
Physical State )
purity/temperature)

Solubilit Soluble in DCM, THF, EtOAc, DMSO; sparingly
olubili
Y soluble in water.[1]

Hazard Identification & Toxicology (GHS)

While often classified under generic "Irritant” codes, the presence of the iodine and the pyridine
core necessitates a higher tier of caution regarding sensitization and potential thyroid effects
upon chronic exposure.

Core GHS Classifications

e H315: Causes skin irritation.[2]
o H319: Causes serious eye irritation.[2]
o H335: May cause respiratory irritation.

» Note: Treat as Potentially Toxic (H301/H311) by analogy to other low-molecular-weight
halogenated pyridines until specific LD50 data is verified.

Specific Target Organ Toxicity (STOT)

» Thyroid: Organic iodides can impact thyroid function if absorbed in significant quantities.

e Respiratory: Pyridine vapors are distinct respiratory irritants; the methoxy substituent may
modulate volatility but does not eliminate inhalation risk.
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Physicochemical Stability & Reactivity

Understanding the "Why" behind the handling protocols:

» Photolytic Instability (The lodine Factor): The C-I bond energy (~50-60 kcal/mol) is
significantly lower than C-Br or C-Cl. Exposure to ambient light (UV/Vis) excites the
molecule, leading to homolytic fission of the C-I bond.

o Mechanism:

o Indicator: The compound turns yellow or brown due to the formation of elemental iodine (

o Thermal Sensitivity: While the pyridine ring is stable, the iodine substituent renders the
molecule susceptible to deiodination at elevated temperatures (>40°C) without a catalyst,
especially in the presence of trace metals.

» Oxidative Liability: The methoxy group at the 6-position is electron-donating, making the
pyridine ring more electron-rich and thus more susceptible to N-oxidation or ring oxidation
compared to electron-deficient pyridines.

Protocol: Storage & Preservation

To maintain >98% purity for cross-coupling efficiency, follow this strict storage hierarchy.

Storage Decision Logic
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Figure 1: Decision logic for maximizing shelf-life stability.

Specific Storage Steps

+ Container: Use amber glass vials with Teflon-lined caps.

+ Atmosphere: Flush headspace with Argon or Nitrogen after every use.
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o Temperature: Store at 2—8°C (Refrigerator). For storage >6 months, store at -20°C.

e Secondary Containment: Place the vial inside a sealed bag with a desiccant packet to
prevent moisture condensation upon warming.

Protocol: Safe Handling & Weighing

Since the compound may exist as a liquid or low-melting solid, the handling strategy must
adapt to the physical state to minimize exposure.

A. If Liquid (Supercooled or Ambient)

e Engineering Control: Handle strictly inside a chemical fume hood.

o Transfer: Use a positive displacement pipette or a glass syringe with a long needle. Avoid
standard air-displacement pipettes as organic vapors can drip, causing contamination.

o PPE: Nitrile gloves (double-gloved recommended, 0.11 mm min thickness) + Safety Glasses
+ Lab Coat.

B. If Solid

 Static Risk: Halogenated solids can be static-prone. Use an anti-static gun if the powder
"jJumps.”

e Weighing: Do not weigh on an open balance bench.
o Tare a vial with a cap inside the hood.
o Add solid.[3]
o Cap tightly.[2]

o Weigh the closed vial on the balance.

C. Reaction Setup (Cross-Coupling)

e Degassing: The C-I bond is sensitive to oxygen inhibition during catalysis. All solvents must
be sparged with Argon for 15-30 minutes before adding the catalyst and the pyridine
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substrate.

o Order of Addition: Add the 3-iodo-6-methoxy-2-methylpyridine last or just before the
catalyst to minimize residence time in solution without turnover.

Emergency Response & Waste Disposal
Spill Cleanup

o Evacuate: Clear the immediate area of unnecessary personnel.

» PPE: Don vapor-protective respirator if outside a hood (though spills should be rare outside
hoods).

o Neutralization:
o Absorb with vermiculite or sand.

o If the spill is yellow/brown (iodine release), treat the area with 10% aqueous sodium
thiosulfate to reduce elemental iodine to colorless iodide.

» Disposal: Collect in a container marked "Halogenated Organic Waste."

First Aid

o Eye Contact: Rinse immediately with water for 15 minutes. Remove contact lenses.[2] Seek
medical attention (alkaline nature of pyridines can cause corneal damage).

o Skin Contact: Wash with soap and water.[2] Do not use ethanol (increases skin absorption).

 Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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